Cas no 364066-92-2 ((2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine)

• Product name: (2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine
• CAS No: 364066-92-2
• MF: C₁₃H₁₉N₂F
• MW: 222.30176
• MDL: MFCD18904340
• CID: 1035948
• PubChem ID: 12112118

(2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine
• (2S,5R)-1-[(4-fluorophenyl)methyl]-2,5-dimethylpiperazine
• (trans)-1-(4-fluorobenzyl)-2,5-dimethylpiperazine
• (trans)-1-(4-fluorobenzyl)-2,5-dimethyl-piperazine
• (trans)-1-(4-fluoro-benzyl)-2,5-dimethyl-piperazine
• 1-(4-fluorobenzyl)-2S,5R-dimethylpiperazine
• 1-(4-fluoro-benzyl)-2S,5R-dimethyl-piperazine
• 4-fluorobenzyl-2S,
• AB76194
• AG-F-26822
• AK118700
• KB-206852
• SureCN3176427
• SS-3083
• DTXSID40477777
• MFCD18904340
• PIPERAZINE, 1-[(4-FLUOROPHENYL)METHYL]-2,5-DIMETHYL-, (2S,5R)-
• DB-327699
• VWFLVEICKAOIRL-MNOVXSKESA-N
• SCHEMBL3176427
• 364066-92-2
• AKOS015994505
• (2S,5R)-1-(4-FLUOROBENZYL)-2,5-DIMETHYLHEXAHYDROPYRAZINE

• MDL： MFCD18904340
• Inchi： InChI=1S/C13H19FN2/c1-10-8-16(11(2)7-15-10)9-12-3-5-13(14)6-4-12/h3-6,10-11,15H,7-9H2,1-2H3/t10-,11+/m1/s1
• InChI Key： VWFLVEICKAOIRL-MNOVXSKESA-N
• SMILES： CC1CNC(CN1CC2=CC=C(C=C2)F)C

Computed Properties

• Exact Mass: 222.15337
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27